[2-(3-Acetylanilino)-2-oxoethyl] 5-methylpyrazine-2-carboxylate

• IUPAC Name: [2-(3-acetylanilino)-2-oxoethyl] 5-methylpyrazine-2-carboxylate
• InChI: InChI=1S/C16H15N3O4/c1-10-7-18-14(8-17-10)16(22)23-9-15(21)19-13-5-3-4-12(6-13)11(2)20/h3-8H,9H2,1-2H3,(H,19,21)
• InChI Key: QOYYTPYZWSCYJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)OCC(=O)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31 g/mol

Description

[2-(3-Acetylanilino)-2-oxoethyl] 5-methylpyrazine-2-carboxylate is a compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is also known as Acetylanilino Pyrazine and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of [2-(3-Acetylanilino)-2-oxoethyl] 5-methylpyrazine-2-carboxylate is not fully understood. However, it is believed that the compound may interact with metal ions and disrupt their normal functions, leading to cellular damage and death.
Biochemical and Physiological Effects:
Studies have shown that [2-(3-Acetylanilino)-2-oxoethyl] 5-methylpyrazine-2-carboxylate may have potential biochemical and physiological effects. It has been shown to have antioxidant properties and may protect against oxidative stress. The compound has also been studied for its potential use in cancer treatment, as it may induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using [2-(3-Acetylanilino)-2-oxoethyl] 5-methylpyrazine-2-carboxylate in lab experiments is its fluorescent properties, which make it a useful tool for detecting metal ions. However, one limitation is that the compound may have potential toxicity and should be used with caution.

Future Directions

There are several potential future directions for research involving [2-(3-Acetylanilino)-2-oxoethyl] 5-methylpyrazine-2-carboxylate. These include further studies on its potential use as an antimicrobial agent, its mechanism of action, and its potential use in cancer treatment. Additionally, research could focus on developing new derivatives of the compound with improved properties and reduced toxicity.

Synthesis Methods

The synthesis of [2-(3-Acetylanilino)-2-oxoethyl] 5-methylpyrazine-2-carboxylate involves the reaction of 5-methylpyrazine-2-carboxylic acid with N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC) and N-hydroxysuccinimide (NHS) to form an active ester intermediate. This intermediate then reacts with 3-acetylaniline to form the desired product.

Scientific Research Applications

[2-(3-Acetylanilino)-2-oxoethyl] 5-methylpyrazine-2-carboxylate has been studied for its potential applications in various fields of research. It has been used as a fluorescent probe for the detection of metal ions such as copper, iron, and zinc. The compound has also been studied for its potential use as an antimicrobial agent.